Cas no 2228946-50-5 (2-Hydroxy-3-methyl-3-(pyridin-4-yl)butanoic acid)

• Product Name: 2-Hydroxy-3-methyl-3-(pyridin-4-yl)butanoic acid
• CAS No: 2228946-50-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5791452
• PubChem ID: 165672058
• Update Time: 2025-06-09

2-Hydroxy-3-methyl-3-(pyridin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methyl-3-(pyridin-4-yl)butanoic acid
• 2228946-50-5
• EN300-1834934
• 2-Hydroxy-3-methyl-3-(pyridin-4-yl)butanoic acid

• Inchi： 1S/C10H13NO3/c1-10(2,8(12)9(13)14)7-3-5-11-6-4-7/h3-6,8,12H,1-2H3,(H,13,14)
• InChI Key： JVTOBALWQWZTQR-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C=CN=CC=1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-Hydroxy-3-methyl-3-(pyridin-4-yl)butanoic acid

Introduction to 2-Hydroxy-3-methyl-3-(pyridin-4-yl)butanoic acid (CAS No: 2228946-50-5)

2-Hydroxy-3-methyl-3-(pyridin-4-yl)butanoic acid, identified by the CAS number 2228946-50-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its hydroxyl and pyridine functional groups, exhibits a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of a pyridine moiety at the third carbon position introduces a potential binding site for biological targets, while the hydroxyl group enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

The compound’s molecular structure, featuring a four-carbon backbone with substitutions at the second and third positions, suggests potential roles in drug design and metabolic studies. The 2-hydroxy and 3-methyl substituents contribute to its chiral nature, which is often exploited in the development of enantiomerically pure pharmaceuticals. The pyridine ring, specifically at position 4, further extends its utility as a pharmacophore in medicinal chemistry. This combination of functional groups positions 2-Hydroxy-3-methyl-3-(pyridin-4-yl)butanoic acid as a key intermediate in the synthesis of more complex molecules with therapeutic potential.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways through targeted interactions. The structural features of 2-Hydroxy-3-methyl-3-(pyridin-4-yl)butanoic acid make it an attractive scaffold for designing molecules that interact with enzymes or receptors involved in metabolic disorders, inflammation, and neurodegenerative diseases. Researchers have been exploring its derivatives as potential candidates for small-molecule drugs due to their ability to influence key biochemical processes.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The hydroxyl group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets, while the methyl group provides steric hindrance that can fine-tune molecular recognition. The pyridine ring, on the other hand, is known for its ability to form coordination bonds with metal ions and can serve as a platform for further functionalization. These properties make 2-Hydroxy-3-methyl-3-(pyridin-4-yl)butanoic acid a valuable building block in medicinal chemistry.

Recent studies have highlighted the compound’s role in drug discovery efforts aimed at addressing unmet medical needs. For instance, researchers have investigated its derivatives as inhibitors of enzymes implicated in cancer progression. The pyridine moiety has been particularly noted for its ability to interact with ATP-binding sites on kinases and other enzymes, making it a viable candidate for developing kinase inhibitors. Additionally, the hydroxyl group has been explored for its potential to enhance solubility and bioavailability of drug candidates.

The synthesis of 2-Hydroxy-3-methyl-3-(pyridin-4-yl)butanoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions followed by functional group transformations such as hydroxylation and methylation. Advances in catalytic methods have enabled more efficient and sustainable synthesis of this compound, reducing the environmental impact of production processes. These advancements are crucial for scaling up production while maintaining cost-effectiveness and compliance with regulatory standards.

The compound’s pharmacological profile has been studied extensively in preclinical models to assess its potential therapeutic effects. Initial findings suggest that derivatives of 2-Hydroxy-3-methyl-3-(pyridin-4-yl)butanoic acid may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Furthermore, its structural similarity to known bioactive compounds has prompted investigations into its potential role in treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease.

The development of novel drug candidates often relies on high-throughput screening (HTS) methods to identify promising molecules rapidly. 2-Hydroxy-3-methyl-3-(pyridin-4-yl)butanoic acid has been incorporated into HTS libraries due to its unique structural features and potential biological activity. Such libraries allow researchers to screen thousands of compounds against various biological targets simultaneously, accelerating the discovery process. The success of this compound in HTS campaigns underscores its importance as a lead molecule in drug discovery initiatives.

In conclusion, 2-Hydroxy-3-methyl-3-(pyridin-4-ybutoic acid) (CAS No: 2228946 50 5) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its structural complexity and functional diversity make it an invaluable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in developing next-generation pharmaceuticals that address complex diseases.